Cas no 70517-50-9 (6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-)
70517-50-9 structure
Product Name:6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-
CAS No:70517-50-9
MF:C7H16N4
MW:156.228740692139
CID:570015
PubChem ID:144438
Update Time:2025-04-19
6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-
- 2,3-dimethyl-4,6,7,8-tetrahydro-1H-pyrazolo[1,2-a][1,2,4,5]tetrazine
- 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetraazine
- 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetrazine
- 6H-Pyrazolo(1,2-a)(1,2,4,5)tetrazine, hexahydro-2,3-dimethyl-
- ZXYGCFBABNUHAS-UHFFFAOYSA-
- ZXYGCFBABNUHAS-UHFFFAOYSA-N
- 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine, hexahydro-2,3-dimethyl-
- 70517-50-9
- DTXSID20220788
- InChI=1/C7H16N4/c1-8-6-10-4-3-5-11(10)7-9(8)2/h3-7H2,1-2H3
- 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetraazine #
-
- Inchi: 1S/C7H16N4/c1-8-6-10-4-3-5-11(10)7-9(8)2/h3-7H2,1-2H3
- InChI Key: ZXYGCFBABNUHAS-UHFFFAOYSA-N
- SMILES: N12CN(C)N(C)CN1CCC2
Computed Properties
- Exact Mass: 156.13768
- Monoisotopic Mass: 156.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 13Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 223.3°C at 760 mmHg
- Flash Point: 83.3°C
- Refractive Index: 1.603
- PSA: 12.96
6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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